Cas no 1245465-10-4 (6-Bromo-1-methyl-1H-indazole-4-carbonitrile)

6-Bromo-1-methyl-1H-indazole-4-carbonitrile is a heterocyclic organic compound featuring a bromo-substituted indazole core with a nitrile functional group at the 4-position and a methyl group at the 1-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the nitrile group offers versatility for derivatization. Its well-defined molecular framework ensures consistent performance in medicinal chemistry research, enabling precise modifications for drug discovery applications. The compound is typically characterized by high purity and stability, making it suitable for demanding synthetic workflows.

6-Bromo-1-methyl-1H-indazole-4-carbonitrile structure

1245465-10-4 structure

Product Name:6-Bromo-1-methyl-1H-indazole-4-carbonitrile

CAS No:1245465-10-4

MF:C₉H₆BrN₃

MW:236.068040370941

CID:2115269

Update Time:2025-06-09

6-Bromo-1-methyl-1H-indazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-bromo-1-methyl-1H-Indazole-4-carbonitrile
- IUNHKGUIWGVTJY-UHFFFAOYSA-N
- SB16332
- 1h-indazole-4-carbonitrile,6-bromo-1-methyl-
- 6-Bromo-1-methyl-1H-indazole-4-carbonitrile
- Inchi： 1S/C9H6BrN3/c1-13-9-3-7(10)2-6(4-11)8(9)5-12-13/h2-3,5H,1H3
- InChI Key： IUNHKGUIWGVTJY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C2C=NN(C)C=2C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 247
Topological Polar Surface Area: 41.6

6-Bromo-1-methyl-1H-indazole-4-carbonitrile Pricemore >>

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